Cas no 1804352-52-0 (5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804352-52-0
• MF: C₉H₉F₄NO₂
• MW: 239.166876554489
• CID: 4838188
• Update Time: 2025-06-07

5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F4NO2/c1-5-7(15-2)6(3-10)4-14-8(5)16-9(11,12)13/h4H,3H2,1-2H3
• InChI Key： FJSJSWZYTBWHBE-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(C)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4

Additional information on 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine, also known by its CAS number 1804352-52-0, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a fluoromethyl group, methoxy group, methyl group, and trifluoromethoxy group, makes this compound unique and valuable in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized to minimize by-products and improve yield, making it suitable for large-scale production.

In terms of applications, 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine has shown remarkable potential in the development of novel drugs. Its unique electronic properties and structural features make it an ideal candidate for targeting specific biological pathways. For instance, recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's fluorinated groups contribute to its stability and bioavailability, which are critical factors in drug design.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a herbicide or insecticide has been explored in recent research. The trifluoromethoxy group imparts strong electron-withdrawing effects, enhancing the compound's reactivity against target enzymes in pests and weeds. Field trials have shown promising results, with high efficacy and minimal environmental impact.

The environmental impact of 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine has been a subject of recent concern. Studies have focused on its degradation pathways under various conditions, including soil and aquatic environments. Results indicate that the compound undergoes rapid hydrolysis in acidic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 5-(Fluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS No: 1804352-52-0) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an invaluable tool in drug discovery and agrochemical development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in advancing modern science.